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Compound of Interest

Compound Name: Metrazoline
CAS No.: 221225-04-3
Cat. No.: B1624828
Get Quote
. J

Metronidazole, a cornerstone in the treatment of anaerobic and protozoal infections, possesses
a well-defined chemical structure that is fundamental to its therapeutic activity. This technical
guide provides an in-depth exploration of the molecular structure of Metronidazole, detailing its
key identifiers, physicochemical properties, and the experimental protocols utilized for its
structural elucidation.

Core Chemical Identity

Metronidazole is chemically known as 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethanol.[1] Its
structure is characterized by a 5-nitroimidazole heterocyclic ring, which is the cornerstone of its
biological activity, substituted with a methyl group and an ethanol side chain.
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Identifier Value

IUPAC Name 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethanol
Chemical Formula CeHoN3Os3

Molecular Weight 171.15 g/mol

CAS Number 443-48-1

InChl Key VAOCPAMSLUNLGC-UHFFFAOYSA-N

Physicochemical Properties

Metronidazole is a white to pale yellow crystalline powder.[2] It exhibits solubility in water and
ethanol, and is sparingly soluble in ether and chloroform.

Property Value

Melting Point 159-163 °C
Solubility in Water 10 g/Lat 20 °C
pKa 2.6

Structural Elucidation: Experimental Methodologies

The definitive structure of Metronidazole has been established through a combination of
spectroscopic and crystallographic techniques. The following sections detail the typical
experimental protocols for these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is instrumental in determining the carbon-hydrogen framework of
Metronidazole.

3.1.1. *H NMR Spectroscopy

e Instrumentation: A 400 MHz NMR spectrometer.
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o Sample Preparation: A 5-10 mg sample of Metronidazole is dissolved in approximately 0.75
mL of deuterated dimethyl sulfoxide (DMSO-de).

e Acquisition Parameters:

o

Pulse Program: Standard single-pulse sequence.

[¢]

Acquisition Time: 2-4 seconds.

o

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64 scans.

[e]

o

Chemical Shift Reference: Tetramethylsilane (TMS) at 0.00 ppm.
3.1.2. 13C NMR Spectroscopy
e Instrumentation: A 100 MHz NMR spectrometer.

o Sample Preparation: A 20-50 mg sample of Metronidazole is dissolved in approximately 0.75
mL of DMSO-ds.

e Acquisition Parameters:

o

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

[¢]

Acquisition Time: 1-2 seconds.

[e]

Relaxation Delay: 2-10 seconds.

Number of Scans: 1024-4096 scans.

[e]

o

Chemical Shift Reference: DMSO-ds at 39.52 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Metronidazole.
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3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

e Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron
ionization (EI) source.

o Sample Preparation: A dilute solution of Metronidazole in a volatile organic solvent such as
methanol or acetone.

o GC Parameters:
o Column: A nonpolar capillary column (e.g., 30 m x 0.25 mm, 0.25 um film thickness).
o Injector Temperature: 250 °C.

o Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to
280 °C at 20 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-400.
o Source Temperature: 230 °C.
3.2.2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

 Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer with an electrospray ionization (ESI) source.

o Sample Preparation: A solution of Metronidazole in the mobile phase.
e LC Parameters:

o Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 yum patrticle size).
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o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.5 mL/min.
e MS/MS Parameters:
o lonization Mode: Positive ion electrospray ionization (ESI+).

o Scan Mode: Multiple Reaction Monitoring (MRM) for the transition of the parent ion to a
specific daughter ion.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the Metronidazole
molecule.

e Instrumentation: A Fourier-transform infrared spectrometer.

o Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an
Attenuated Total Reflectance (ATR) accessory.

¢ Acquisition Parameters:
o Spectral Range: 4000-400 cm™1.
o Resolution: 4 cm~1.,

o Number of Scans: 16-32 scans.

Single-Crystal X-ray Diffraction

This technique provides the precise three-dimensional arrangement of atoms in the crystalline
state.

o Crystal Growth: Single crystals of Metronidazole suitable for X-ray diffraction can be grown
by slow evaporation of a saturated solution in a suitable solvent like ethanol or acetone.

e Data Collection:
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o Instrumentation: A single-crystal X-ray diffractometer equipped with a Mo Ka (A = 0.71073
A) or Cu Ka (A = 1.54184 A) radiation source.

o Temperature: Data is typically collected at low temperatures (e.g., 100 K) to minimize
thermal vibrations.

o Data Collection Strategy: A series of diffraction images are collected over a range of
crystal orientations.

¢ Structure Solution and Refinement: The collected diffraction data is used to solve the crystal
structure using direct methods and refine the atomic positions and thermal parameters. A
study on a derivative, metronidazole benzoate, revealed a triclinic crystal system with the P-
1 space group.[3]

Chemical Structure Diagram

The following diagram illustrates the 2D chemical structure of Metronidazole.

Caption: 2D Chemical Structure of Metronidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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